Cas no 19393-96-5 (1-Bromo-2,4,6-trichlorobenzene)

• Product Name: 1-Bromo-2,4,6-trichlorobenzene
• CAS No: 19393-96-5
• MF: C₆H₂BrCl₃
• MW: 260.343078136444
• MDL: MFCD00060653
• CID: 88068
• PubChem ID: 140526
• Update Time: 2025-05-20

1-Bromo-2,4,6-trichlorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1,3,5-trichlorobenzene
• 1,3,5-trichloro-2-bromobenzene
• 1,3,5-Trichloro-2-bromobenzol
• 1-Bromo-2,4,6-trichlorobenzene
• 2,4,6-trichloro-1-bromobenzene
• 2,4,6-trichlorobromobenzene
• 2-Brom-1,3,5-trichlor-benzol
• 2-bromo-1,3,5-trichloro-benzene
• Bromo-2,4,6-trichlorobenzene
• 2-Bromo-2,4,6-trichlorobenzene
• 1-Bromo-1,3,5-trichlorobenzene
• Benzene,2-bromo-1,3,5-trichloro-
• MFCD00060653
• Benzene, 2-bromo-1,3,5-trichloro-
• FT-0611361
• FS-4119
• CS-0143027
• 2-Bromo-1,3,5-trichlorobenzene #
• SY316836
• 2-Bromo-1,3,5-trichlorobenzene; 1,3,5-Trichloro-2-bromobenzene; 1-Bromo-2,4,6-trichlorobenzene; 2,4,6-Trichlorobromobenzene; Bromo-2,4,6-trichlorobenzene
• SCHEMBL450499
• AKOS015835281
• DTXSID60941086
• 19393-96-5
• ?1-BROMO-2,4,6-TRICHLOROBENZENE
• A813680
• DB-019057
• STL557825
• BBL104012

• MDL： MFCD00060653
• Inchi： 1S/C6H2BrCl3/c7-6-4(9)1-3(8)2-5(6)10/h1-2H
• InChI Key： BAPPAFMEUDJAQI-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 257.84100
• Monoisotopic Mass: 257.840546
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.5
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Uncertain
• Density: 1.840±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 65 ºC
• Boiling Point: 277°Cat760mmHg
• Flash Point: 132°C
• Refractive Index: 1.603
• Solubility: Insuluble (9.9E-4 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 4.40930
• Solubility: Uncertain

1-Bromo-2,4,6-trichlorobenzene Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT, IRRITANT-HARMFUL
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-Bromo-2,4,6-trichlorobenzene

1-Bromo-2,4,6-trichlorobenzene (CAS No. 19393-96-5): Properties, Applications, and Market Insights

1-Bromo-2,4,6-trichlorobenzene (CAS No. 19393-96-5) is a halogenated aromatic compound widely used in organic synthesis and industrial applications. This compound belongs to the class of polyhalogenated benzenes, which are known for their unique chemical properties and versatility in various chemical reactions. With the increasing demand for specialized intermediates in pharmaceuticals, agrochemicals, and material science, 1-bromo-2,4,6-trichlorobenzene has gained significant attention in recent years.

The molecular structure of 1-bromo-2,4,6-trichlorobenzene consists of a benzene ring substituted with one bromine atom and three chlorine atoms at the 1, 2, 4, and 6 positions, respectively. This arrangement contributes to its distinctive reactivity, making it a valuable building block in cross-coupling reactions and nucleophilic aromatic substitutions. Researchers and manufacturers often seek this compound for its ability to introduce both bromo and chloro functional groups into target molecules.

One of the most common applications of 1-bromo-2,4,6-trichlorobenzene is in the synthesis of advanced materials, including liquid crystals and polymers. The compound's halogen-rich structure allows for precise modifications in material properties, such as thermal stability and electronic characteristics. In the pharmaceutical industry, it serves as a key intermediate for developing active pharmaceutical ingredients (APIs) with enhanced bioavailability.

Recent trends in green chemistry have sparked interest in optimizing the synthesis of polyhalogenated benzene derivatives like 1-bromo-2,4,6-trichlorobenzene. Researchers are exploring catalytic methods to reduce waste and improve atom economy during production. These developments align with the growing demand for sustainable chemical processes in industrial applications.

The global market for 1-bromo-2,4,6-trichlorobenzene has shown steady growth, particularly in regions with strong pharmaceutical and electronics industries. Manufacturers are focusing on improving purity levels (>98%) to meet the stringent requirements of high-end applications. Analytical techniques such as GC-MS and HPLC are commonly employed to verify the compound's quality and consistency.

From a safety perspective, proper handling procedures should be followed when working with 1-bromo-2,4,6-trichlorobenzene. While not classified as highly hazardous, standard laboratory precautions including adequate ventilation and personal protective equipment are recommended. The compound's stability under normal conditions makes it suitable for various industrial processes.

Innovative applications continue to emerge for 1-bromo-2,4,6-trichlorobenzene, particularly in the field of organic electronics. Its ability to participate in palladium-catalyzed coupling reactions makes it valuable for creating conjugated systems used in OLED materials. This aligns with current market demands for energy-efficient display technologies.

Storage recommendations for 1-bromo-2,4,6-trichlorobenzene include keeping the compound in tightly sealed containers away from strong oxidizers. The material demonstrates good shelf stability when stored under appropriate conditions (room temperature, dry environment). Many suppliers offer technical data sheets with detailed storage and handling guidelines.

Quality control measures for 1-bromo-2,4,6-trichlorobenzene typically involve rigorous testing for impurities and verification of halogen content. Advanced analytical methods ensure batch-to-batch consistency, which is crucial for applications requiring high purity standards. The compound's melting point (typically 70-72°C) serves as an important quality indicator.

Environmental considerations regarding polyhalogenated aromatic compounds have led to increased research into biodegradable alternatives. However, 1-bromo-2,4,6-trichlorobenzene remains essential for many synthetic pathways where specific halogen patterns are required. Proper waste management protocols should be implemented to minimize environmental impact.

Future developments in the field of halogenated benzene chemistry may lead to novel derivatives of 1-bromo-2,4,6-trichlorobenzene with enhanced properties. Current research focuses on creating more selective synthetic methods and exploring new applications in materials science. The compound's versatility ensures its continued relevance in chemical research and industrial processes.

For researchers working with 1-bromo-2,4,6-trichlorobenzene, understanding its spectroscopic properties is essential. The compound exhibits characteristic peaks in NMR spectra (1H and 13C) that aid in identification and purity assessment. These analytical tools are crucial for quality control in both academic and industrial settings.

The synthesis of 1-bromo-2,4,6-trichlorobenzene typically involves halogenation reactions of appropriate benzene precursors. Process optimization has become a focus area to improve yields and reduce byproducts. Many manufacturers now offer custom synthesis services to meet specific customer requirements for this valuable intermediate.

In conclusion, 1-bromo-2,4,6-trichlorobenzene (CAS No. 19393-96-5) represents an important chemical building block with diverse applications across multiple industries. Its unique combination of bromine and chlorine substituents makes it particularly valuable for creating complex molecular architectures. As chemical research advances, this compound will likely find new applications in emerging technologies.